Cas no 2627-53-4 (2-(methylsulfanyl)-4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 2-(methylsulfanyl)-4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidine
• CAS No: 2627-53-4
• MF: C₁₀H₇F₃N₂S₂
• MW: 276.301189661026
• CID: 285301
• PubChem ID: 295813
• Update Time: 2025-04-19

2-(methylsulfanyl)-4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-(methylthio)-4-(2-thienyl)-6-(trifluoromethyl)-
• 2-methylsulfanyl-4-thiophen-2-yl-6-(trifluoromethyl)pyrimidine
• 2-(methylsulfanyl)-4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidine
• 2-(methylthio)-4-(2-thienyl)-6-(trifluoromethyl)pyrimidine
• 2-methylsulfanyl-4-thiophen-2-yl-6-trifluoromethyl-pyrimidine
• AC1L6OZD
• NSC165423
• STK398616
• NSC-165423
• ST50808086
• SB59650
• NCGC00340257-01
• 2627-53-4
• F3358-0311
• AKOS002283909
• CS-0333416
• JDPMXQFVFSMNLV-UHFFFAOYSA-N
• AB01332114-02
• DTXSID90304327
• SCHEMBL19805734
• 2-(methylthio)-4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidine
• CAA62753

• Inchi： 1S/C10H7F3N2S2/c1-16-9-14-6(7-3-2-4-17-7)5-8(15-9)10(11,12)13/h2-5H,1H3
• InChI Key： JDPMXQFVFSMNLV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(F)(F)F)N=C(N=1)SC

Computed Properties

• Exact Mass: 276.00041
• Monoisotopic Mass: 276.00027507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• PSA: 25.78
• LogP: 3.94580